Cas no 2171778-04-2 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid
• CAS No: 2171778-04-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6233177
• PubChem ID: 165807037
• Update Time: 2025-06-08

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid
• EN300-1559244
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methoxypentanoic acid
• 2171778-04-2

• Inchi： 1S/C27H32N2O6/c1-34-12-6-11-24(26(31)32)29-25(30)15-17-13-18(14-17)28-27(33)35-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,17-18,23-24H,6,11-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BAXFLSUGNPDUAC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NC(C(=O)O)CCCOC)=O)C1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid

Recent Advances in the Study of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid (CAS: 2171778-04-2)

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid (CAS: 2171778-04-2) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This complex molecule, featuring a cyclobutyl ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is particularly relevant in the synthesis of modified peptides and peptidomimetics. Recent studies have explored its utility in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

A key area of research involving this compound focuses on its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of the amino group during peptide synthesis, and the cyclobutyl ring provides conformational constraints that can enhance the biological activity and stability of the resulting peptides. Recent publications have demonstrated the successful incorporation of this compound into peptide chains, leading to the development of new analogs with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of cyclic peptides using this compound, which exhibited enhanced binding affinity to specific protein targets.

Another significant advancement is the application of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid in the design of protease inhibitors. The cyclobutyl moiety has been shown to mimic transition states in enzymatic reactions, making it a valuable scaffold for inhibitor development. Recent preclinical studies have highlighted its potential in targeting viral proteases, such as those found in SARS-CoV-2 and HIV. These findings suggest that derivatives of this compound could serve as promising candidates for antiviral therapies.

In addition to its applications in peptide synthesis and protease inhibition, this compound has also been investigated for its role in drug delivery systems. The methoxypentanoic acid moiety provides a hydrophilic segment that can improve the solubility of hydrophobic drugs, facilitating their delivery. A 2022 study in the journal Bioconjugate Chemistry demonstrated the use of this compound in the development of prodrugs, where it acted as a linker between a drug molecule and a targeting moiety, enhancing the specificity and efficacy of the treatment.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For example, a 2023 patent application described a novel catalytic method for the efficient preparation of this compound, which could pave the way for its broader use in pharmaceutical research.

In conclusion, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methoxypentanoic acid (CAS: 2171778-04-2) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features enable the development of novel peptides, protease inhibitors, and drug delivery systems, with potential applications in treating a range of diseases. Ongoing research aims to further explore its therapeutic potential and address the challenges associated with its synthesis and application.